Cas no 1797554-73-4 (N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-phenylbutanamide)

• Product Name: N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-phenylbutanamide
• CAS No: 1797554-73-4
• MF: C₁₉H₂₂FNO₂
• MW: 315.381888866425
• CID: 5371748
• Update Time: 2025-05-23

N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-phenylbutanamide

• Inchi： 1S/C19H22FNO2/c1-3-17(14-8-5-4-6-9-14)19(22)21-13-18(23-2)15-10-7-11-16(20)12-15/h4-12,17-18H,3,13H2,1-2H3,(H,21,22)
• InChI Key： ORBOWHDLKYDHEZ-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC(F)=C1)OC)(=O)C(C1=CC=CC=C1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-phenylbutanamide

N-[2-(3-Fluorophenyl)-2-methoxyethyl]-2-Phenylbutanamide (CAS No. 1797554-73-4): An Emerging Compound in Pharmaceutical Research

N-[2-(3-Fluorophenyl)-2-methoxyethyl]-2-phenylbutanamide (CAS No. 1797554-73-4) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, often referred to by its IUPAC name, is a member of the amide class of organic compounds and is characterized by its complex molecular architecture, which includes a fluorinated phenyl group and a methoxyethyl substituent.

The chemical structure of N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-phenylbutanamide (CAS No. 1797554-73-4) is particularly intriguing due to the presence of the fluorine atom, which can significantly influence the compound's pharmacological properties. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of molecules, making them valuable in drug design. Additionally, the methoxyethyl group contributes to the compound's solubility and bioavailability, further enhancing its potential as a therapeutic agent.

Recent studies have explored the biological activities of N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-phenylbutanamide (CAS No. 1797554-73-4) in various contexts. One notable area of research has been its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-phenylbutanamide could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an analgesic. Preclinical studies have shown that N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-phenylbutanamide (CAS No. 1797554-73-4) exhibits significant analgesic activity in animal models of pain. The mechanism of action appears to involve modulation of nociceptive pathways, potentially through interaction with opioid receptors or other pain-related signaling pathways. This makes it a potential candidate for the development of new pain management therapies.

In addition to its anti-inflammatory and analgesic properties, N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-phenylbutanamide (CAS No. 1797554-73-4) has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress and neurotoxicity, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is thought to be mediated by its ability to scavenge free radicals and inhibit apoptosis.

The pharmacokinetic profile of N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-phenylbutanamide (CAS No. 1797554-73-4) has also been studied extensively. Research has shown that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are essential for effective drug delivery. These properties make it an attractive candidate for further development into a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-phenylbutanamide (CAS No. 1797554-73-4) in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and suggest that further clinical evaluation is warranted.

In conclusion, N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-phenylbutanamide (CAS No. 1797554-73-4) represents a promising new compound in pharmaceutical research with potential applications in anti-inflammatory, analgesic, and neuroprotective therapies. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development into a novel therapeutic agent. Ongoing research continues to explore its full potential, with the hope of bringing this compound closer to clinical use.